Cas no 359779-74-1 (tert-butyl 3-oxo-6-azabicyclo3.2.1octane-6-carboxylate)

• Product Name: tert-butyl 3-oxo-6-azabicyclo3.2.1octane-6-carboxylate
• CAS No: 359779-74-1
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD17016765
• CID: 2129958
• PubChem ID: 15521278
• Update Time: 2025-04-21

tert-butyl 3-oxo-6-azabicyclo3.2.1octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-oxo-6-Azabicyclo[3.2.1]octane-6-carboxylic acid 1,1-dimethylethyl ester
• N-Boc-6-azabicyclo[3.2.1]octan-3-one
• tert-Butyl 3-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate
• tert-butyl 3-oxo-6-azabicyclo3.2.1octane-6-carboxylate
• SCHEMBL2078744
• t-Butyl 3-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate
• 359779-74-1
• ACKCXFPGKUJMPX-UHFFFAOYSA-N
• AKOS022178766
• tert-butyl3-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate
• MFCD17016765
• Z1505703005
• EN300-257896
• CHEMBL4919337
• DB-352919
• AS-70176
• W14551
• CS-0036613
• 833-878-6
• Tert-butyl 3-oxo-6-azabicyclo(3.2.1)octane-6-carboxylate
• JPA77974

• MDL： MFCD17016765
• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-8-4-9(13)6-10(14)5-8/h8-9H,4-7H2,1-3H3
• InChI Key： ACKCXFPGKUJMPX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC(CC1C2)=O)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids